![molecular formula C15H11BrN2S B1438963 5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol CAS No. 1105189-61-4](/img/structure/B1438963.png)
5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol
Overview
Description
The compound “5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms at the 1, 2, and 3 positions. The imidazole ring is substituted at the 5 position with a 4-bromophenyl group and at the 1 position with a phenyl group .
Scientific Research Applications
Synthesis and Characterization
- The synthesis and evaluation of compounds related to 5-(4-bromophenyl)-1-phenyl-1H-imidazole-2-thiol have been extensively studied. For instance, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared, showcasing the versatility of related structures in creating potential biologically active molecules (Gul et al., 2017). These compounds demonstrated antimicrobial and hemolytic activity, highlighting the pharmacological potential of such derivatives.
Antimicrobial Activities
- Novel imidazoles, including those structurally similar to this compound, have shown potent antimicrobial agents. The synthesis of various derivatives, such as 1-(2-bromophenyl)-2-phenyl-1H-phenanthro[9,10-d]imidazole, and their efficacy against Candida albicans was reported, indicating the significance of these compounds in developing new antimicrobial strategies (Narwal et al., 2012).
Corrosion Inhibition
- Research has also delved into the corrosion inhibition properties of imidazole derivatives. For example, derivatives like 1,3,4-oxadiazole-2-thiol showed promising results in protecting mild steel in sulfuric acid environments, suggesting applications in materials science and engineering to combat corrosion (Ammal et al., 2018).
Material Science Applications
- The structural and molecular characteristics of compounds akin to this compound have been analyzed, providing insights into their potential applications in material sciences. For instance, the study of tetrahedral silicon-centered imidazolyl derivatives highlighted their high thermal stability and fluorescence, pointing towards their utility in OLEDs and as sensors for specific ions (Wang et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups present in the compound.
Mode of Action
The interaction of the compound with its targets would likely involve the formation of non-covalent interactions such as hydrogen bonds, ionic bonds, and hydrophobic interactions. These interactions can lead to changes in the conformation and activity of the target proteins .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
4-(4-bromophenyl)-3-phenyl-1H-imidazole-2-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2S/c16-12-8-6-11(7-9-12)14-10-17-15(19)18(14)13-4-2-1-3-5-13/h1-10H,(H,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDOPRRNEKNKYEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=CNC2=S)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.